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Compound of Interest

Compound Name: 2-Aminopropanediamide

Cat. No.: B132164 Get Quote

Technical Support Center: 2-
Aminopropanediamide
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the proper handling, storage, and disposal of 2-
Aminopropanediamide. It also includes troubleshooting guides and frequently asked

questions (FAQs) to address common issues encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What is 2-Aminopropanediamide and what are its common applications?

2-Aminopropanediamide, also known as Aminomalonamide, is a chemical intermediate.[1][2]

It is primarily used in laboratory research and development, as well as in chemical production

processes.[1]

Q2: What are the primary hazards associated with 2-Aminopropanediamide?

2-Aminopropanediamide is classified as an irritant.[3] It can cause skin irritation, serious eye

irritation, and may cause respiratory irritation.[3][4][5] It may also be harmful if swallowed.[3]

Q3: What personal protective equipment (PPE) should I wear when handling this compound?
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When handling 2-Aminopropanediamide, it is essential to wear appropriate personal

protective equipment, including:

Protective gloves

Protective clothing

Eye protection (safety glasses or goggles)

Face protection[4][6]

Work should be conducted in a well-ventilated area to avoid inhalation of dust or fumes.[4][7]

Q4: How should I properly store 2-Aminopropanediamide?

Store 2-Aminopropanediamide in a tightly closed container in a dry, cool, and well-ventilated

place.[4] Recommended storage temperatures are typically -20°C or between 2-8°C.[1][2][4] It

should be stored in an inert atmosphere and kept away from incompatible materials.[1][2]

Q5: How do I dispose of 2-Aminopropanediamide waste?

Dispose of contents and containers to an approved waste disposal plant in accordance with

local, state, and federal regulations.[4][6] Do not dispose of it down the drain.[8]

Troubleshooting Guide
Problem: The 2-Aminopropanediamide is not dissolving in my solvent.

Possible Cause: 2-Aminopropanediamide has limited solubility. It is sparingly soluble in

DMSO and methanol.[2]

Solution:

Confirm you are using a recommended solvent.

Gently warm the solution to aid dissolution, but be mindful of potential degradation at

higher temperatures.
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Increase the volume of the solvent.

Consider using a different solvent system if compatible with your experimental design.

Problem: I observe a change in the color of the solid 2-Aminopropanediamide.

Possible Cause: The compound may be degrading due to improper storage, such as

exposure to air, moisture, or light.

Solution:

Ensure the compound has been stored under the recommended conditions (cool, dry, inert

atmosphere).[1][2]

If degradation is suspected, it is recommended to use a fresh batch of the compound to

ensure the integrity of your experiment.

Problem: My experiment is yielding inconsistent results.

Possible Cause: This could be due to the degradation of 2-Aminopropanediamide,

inaccurate weighing, or cross-contamination.

Solution:

Verify the purity and integrity of your 2-Aminopropanediamide.

Calibrate your weighing balance to ensure accurate measurements.

Ensure all glassware and equipment are clean and free from contaminants.

Use a fresh, properly stored batch of the compound for subsequent experiments.

Data Presentation
Physical and Chemical Properties of 2-Aminopropanediamide
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Property Value

Molecular Formula C3H7N3O2

Molecular Weight 117.11 g/mol [3]

Melting Point 180-185°C[1][2]

Boiling Point 410.1 ± 40.0 °C (Predicted)[1]

Density 1.399 ± 0.06 g/cm³ (Predicted)[1]

Solubility Sparingly soluble in DMSO and Methanol[2]

Storage Temperature -20°C or 2-8°C[1][2][4]

Hazard Identification and GHS Classifications

Hazard GHS Classification
Precautionary Statement
Codes

Skin Irritation Category 2[3][4]

P264, P280, P302+P352,

P321, P332+P317,

P362+P364[4]

Eye Irritation Category 2A[3][4]

P264, P280,

P305+P351+P338,

P337+P317[4]

Respiratory Irritation STOT SE 3[3][4]
P261, P271, P304+P340,

P319, P403+P233, P405[4]

Acute Toxicity (Oral)
Category 4 (50% of

notifications)[3]

P264, P270, P301+P317,

P330, P501[3]

Experimental Protocols
General Protocol for Using 2-Aminopropanediamide in a Reaction

Preparation:
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Ensure the reaction is performed in a well-ventilated fume hood.

Wear appropriate PPE, including safety glasses, lab coat, and gloves.

All glassware should be clean and dry.

Reagent Handling:

Allow the container of 2-Aminopropanediamide to equilibrate to room temperature before

opening to prevent moisture condensation.

Weigh the desired amount of 2-Aminopropanediamide quickly and accurately.

Close the container tightly immediately after use and store it under the recommended

conditions.

Reaction Setup:

Add the solvent to the reaction vessel.

Slowly add the weighed 2-Aminopropanediamide to the solvent while stirring.

If necessary, gently heat the mixture to aid dissolution.

Proceed with the addition of other reagents as per your specific experimental procedure.

Work-up and Purification:

Follow your established protocol for the reaction work-up and purification of the final

product.

Waste Disposal:

Dispose of all waste materials, including any unused 2-Aminopropanediamide and

contaminated solvents, according to institutional and local regulations.
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Caption: Workflow for the safe handling of 2-Aminopropanediamide.
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Caption: Proper storage protocol for 2-Aminopropanediamide.
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Waste Generated
(Unused compound, contaminated materials)

Is the waste in a
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down the drain.
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No
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Click to download full resolution via product page

Caption: Decision tree for the disposal of 2-Aminopropanediamide waste.
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Experimental Issue Encountered
(e.g., poor solubility, inconsistent results)
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Caption: Troubleshooting workflow for experiments with 2-Aminopropanediamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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